Cas no 941875-66-7 (1-(3-chlorophenyl)-3-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea)

• Product Name: 1-(3-chlorophenyl)-3-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea
• CAS No: 941875-66-7
• MF: C₁₅H₁₂ClFN₆O
• MW: 346.746784210205
• CID: 6527542
• Update Time: 2025-05-21

1-(3-chlorophenyl)-3-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-3-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea
• Urea, N-(3-chlorophenyl)-N'-[[1-(3-fluorophenyl)-1H-tetrazol-5-yl]methyl]-

• Inchi： 1S/C15H12ClFN6O/c16-10-3-1-5-12(7-10)19-15(24)18-9-14-20-21-22-23(14)13-6-2-4-11(17)8-13/h1-8H,9H2,(H2,18,19,24)
• InChI Key： UHZSTJMXJRUYMD-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(Cl)=C1)C(NCC1N(C2=CC=CC(F)=C2)N=NN=1)=O

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 11.51±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-(3-chlorophenyl)-3-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea

Comprehensive Overview of 1-(3-chlorophenyl)-3-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea (CAS No. 941875-66-7)

The compound 1-(3-chlorophenyl)-3-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea (CAS No. 941875-66-7) is a chemically synthesized urea derivative with a unique structural framework. Its molecular structure incorporates both chlorophenyl and fluorophenyl groups, linked via a tetrazole ring system. This configuration imparts distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of heterocyclic and aryl moieties enhances its potential for binding to biological targets, which is why it is often explored in drug discovery programs.

In recent years, the demand for tetrazole-containing compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the bioisosteric properties of tetrazoles, which can mimic carboxyl groups in drug molecules. The 1-(3-chlorophenyl)-3-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea exemplifies this trend, as its structure aligns with modern drug design principles. Its urea linkage further contributes to its stability and potential interactions with enzymes or receptors, making it a candidate for further pharmacological evaluation.

The synthesis of CAS No. 941875-66-7 involves multi-step organic reactions, often starting from 3-chloroaniline and 3-fluorophenyltetrazole precursors. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes to produce this compound with minimal environmental impact. This aligns with broader industry trends toward sustainable chemical manufacturing.

From an application perspective, 1-(3-chlorophenyl)-3-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea has shown promise in preliminary studies for its potential role in modulating biological pathways. Its aryl-tetrazole scaffold is frequently associated with anti-inflammatory and antimicrobial activities, though further clinical validation is required. The compound’s lipophilicity and hydrogen-bonding capacity make it suitable for formulation development, a critical factor in drug delivery systems.

In the context of AI-driven drug discovery, compounds like CAS No. 941875-66-7 are increasingly analyzed using machine learning models to predict their bioactivity and toxicity profiles. This approach accelerates the identification of lead candidates, reducing the time and cost associated with traditional screening methods. As the pharmaceutical industry embraces digital transformation, such innovations are reshaping how novel molecules are evaluated and optimized.

For researchers and manufacturers, sourcing high-quality 1-(3-chlorophenyl)-3-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea is essential. Reputable suppliers provide detailed certificates of analysis (CoA) and ensure compliance with Good Manufacturing Practices (GMP). Additionally, regulatory considerations, such as REACH and FDA guidelines, must be addressed to facilitate its use in commercial applications.

In summary, CAS No. 941875-66-7 represents a compelling example of how heterocyclic chemistry continues to drive innovation in life sciences. Its structural complexity and functional diversity underscore its potential across multiple domains, from therapeutics to materials science. As scientific inquiry advances, this compound is likely to remain a focal point for interdisciplinary research and development.